Cas no 78052-01-4 (2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde)
78052-01-4 structure
Product Name:2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde
CAS No:78052-01-4
MF:C11H18O2
MW:182.259423732758
CID:5694675
PubChem ID:130024843
Update Time:2025-10-28
2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,2,4,4-TETRAMETHYL-6-OXOCYCLOHEXANE-1-CARBALDEHYDE
- 78052-01-4
- EN300-1139699
- Cyclohexanecarboxaldehyde, 2,2,4,4-tetramethyl-6-oxo-
- 2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde
-
- Inchi: 1S/C11H18O2/c1-10(2)5-9(13)8(6-12)11(3,4)7-10/h6,8H,5,7H2,1-4H3
- InChI Key: TVSGMGXTCJYPSF-UHFFFAOYSA-N
- SMILES: O=C1CC(C)(C)CC(C)(C)C1C=O
Computed Properties
- Exact Mass: 182.130679813g/mol
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.978±0.06 g/cm3(Predicted)
- Boiling Point: 248.6±33.0 °C(Predicted)
- pka: 7.26±0.60(Predicted)
2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139699-0.05g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 0.05g |
$912.0 | 2023-10-26 | |
| Enamine | EN300-1139699-0.1g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 0.1g |
$956.0 | 2023-10-26 | |
| Enamine | EN300-1139699-0.25g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 0.25g |
$999.0 | 2023-10-26 | |
| Enamine | EN300-1139699-0.5g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 0.5g |
$1043.0 | 2023-10-26 | |
| Enamine | EN300-1139699-1.0g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1139699-2.5g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 2.5g |
$2127.0 | 2023-10-26 | |
| Enamine | EN300-1139699-5.0g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1139699-10.0g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1139699-1g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 1g |
$1086.0 | 2023-10-26 | |
| Enamine | EN300-1139699-5g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 5g |
$3147.0 | 2023-10-26 |
2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
78052-01-4 (2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk